2-Methyl-2-(4-methylpyridin-3-yl)propanoic acid

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 2-methyl-2-(4-methylpyridin-3-yl)propanoic acid
• InChI: InChI=1S/C10H13NO2/c1-7-4-5-11-6-8(7)10(2,3)9(12)13/h4-6H,1-3H3,(H,12,13)
• InChI Key: SCBIZGPQXWZEPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)C(C)(C)C(=O)O

Description

2-Methyl-2-(4-methylpyridin-3-yl)propanoic acid is a branched-chain carboxylic acid featuring a pyridine ring substituted with a methyl group at the 4-position and attached to the propanoic acid backbone via the pyridine’s 3-position. This structure confers unique steric and electronic properties. The methyl group at the pyridine’s 4-position enhances lipophilicity, while the propanoic acid moiety provides hydrogen-bonding capability, influencing solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-(4-methylpyridin-3-yl)propanoic acid can be achieved through several synthetic routes. One common method involves the alkylation of 4-methylpyridine with a suitable alkylating agent, followed by the introduction of the propanoic acid moiety. The reaction conditions typically involve the use of a strong base, such as sodium hydride or potassium tert-butoxide, and an appropriate solvent, such as dimethylformamide (DMF) or tetrahydrofuran (THF).

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-2-(4-methylpyridin-3-yl)propanoic acid may involve large-scale alkylation reactions using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-(4-methylpyridin-3-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The methyl groups can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Halogenation reactions may involve reagents like bromine (Br2) or chlorine (Cl2) under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-Methyl-2-(4-methylpyridin-3-yl)propanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-2-(4-methylpyridin-3-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, receptors, or signaling pathways, leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and targets involved.

Comparison with Similar Compounds

Key Observations:

Substituent Positioning: The 4-methylpyridin-3-yl group in the target compound creates steric hindrance distinct from the pyridinyloxy or imidazolone groups in pesticidal analogues (). This may reduce reactivity with biological targets compared to herbicides like haloxyfop, which rely on flexible phenoxy linkages for activity.

Electronic Effects: The trifluoromethyl and chloro groups in haloxyfop and fluazifop enhance electrophilicity, critical for herbicidal action .

Hydrogen Bonding : The carboxylic acid group in the target compound enables stronger hydrogen bonding compared to esterified derivatives (e.g., methyl esters in ), influencing crystallization behavior and solubility .

Biological Activity

2-Methyl-2-(4-methylpyridin-3-yl)propanoic acid, a pyridine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological mechanisms, and applications based on diverse research findings.

Chemical Structure and Properties

The compound has the molecular formula C₉H₁₁N₁O₂ and a molecular weight of approximately 179.22 g/mol. Its structure features a propanoic acid group attached to a pyridine ring with a methyl substitution at the 4-position, which is crucial for its biological interactions.

Synthesis Methods

The synthesis of 2-Methyl-2-(4-methylpyridin-3-yl)propanoic acid typically employs multi-step organic synthesis techniques. Common methods include:

• Condensation Reactions : Combining appropriate precursors to form the desired product.
• Functional Group Transformations : Modifying existing functional groups to enhance biological activity or solubility.

These techniques ensure the production of high-purity compounds suitable for biological testing.

Biological Activity

The biological activity of 2-Methyl-2-(4-methylpyridin-3-yl)propanoic acid is primarily linked to its structural features, particularly its ability to interact with various molecular targets. Preliminary studies suggest that this compound may exhibit:

• Antimicrobial Activity : Potential against both Gram-positive and Gram-negative bacteria. For example, it has shown moderate activity with MIC values ranging from 5.64 to 156.47 µM against various bacterial strains .
• Inhibition of Enzymatic Activity : The compound may interact with specific enzymes or receptors, leading to inhibitory or activating effects on biochemical pathways involved in diseases.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	MIC Values (µM)
Antimicrobial	Moderate activity against bacteria	B. subtilis: 4.69 - 22.9
		S. aureus: 5.64 - 77.38
		E. coli: 2.33 - 156.47
Enzyme Inhibition	Potential inhibition of specific enzymes	Not specified

The mechanism of action for 2-Methyl-2-(4-methylpyridin-3-yl)propanoic acid involves several biochemical interactions:

• Enzyme Interaction : The compound may bind to active sites of enzymes, inhibiting their function or altering their activity.
• Receptor Binding : It may act as a ligand for various receptors, influencing signaling pathways related to inflammation and infection .
• Metal Coordination : The pyridine ring can coordinate with metal ions, forming stable complexes that modulate biological pathways.

Case Studies and Research Findings

Recent studies have highlighted the compound's potential in various therapeutic areas:

• Cancer Research : Compounds similar to 2-Methyl-2-(4-methylpyridin-3-yl)propanoic acid have been investigated for their antiproliferative effects against cancer cell lines such as HeLa cells, demonstrating IC50 values significantly lower than standard treatments like doxorubicin .
• Antimicrobial Studies : A series of synthesized derivatives based on this compound were tested for their antibacterial and antifungal properties, showing promising results against multiple strains .

Table 2: Case Study Summary

Study Focus	Findings	Reference
Antiproliferative	IC50 values lower than doxorubicin
Antimicrobial	Effective against Gram-positive bacteria